Cas no 52485-11-7 (3-galactosylglucose)
3-galactosylglucose Chemical and Physical Properties
Names and Identifiers
-
- 3-galactosylglucose
- 3-O-beta-D-Galactopyranosyl-D-glucose
- beta-D-Galp-(1->3)-D-Glc
- D-Galp-(1->3)-D-Glc
- Gal-beta(1->3)-Glc
- Galbeta1-3Glc
- lactose
- 3-O-Beta-D-Glucopyranosyl-Beta-D-Glucopyranose
- 52485-11-7
- DTXSID20873935
- sodium [29H,31H-phthalocyaninato-(2-)-N29,N30,N31,N32]-((3-(N-methyl-N-(2-hydroxyethyl)amino)propyl)
- LB2
- SCHEMBL21463020
- 3-O-(b-D-Glucopyranosyl)-b-D-glucopyranose
- s11402
- (2R,3R,4S,5R,6R)-6-(hydroxymethyl)-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,3,5-triol
- 150522-10-4
- beta-Laminaribiose
- QIGJYVCQYDKYDW-CSOAUFAESA-N
- Q27462374
-
- Inchi: 1S/C12H22O11/c13-1-3-5(15)7(17)8(18)12(22-3)23-10-6(16)4(2-14)21-11(20)9(10)19/h3-20H,1-2H2/t3-,4-,5-,6-,7+,8-,9-,10+,11-,12+/m1/s1
- InChI Key: QIGJYVCQYDKYDW-CSOAUFAESA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@H]([C@H](O)O[C@H](CO)[C@H]1O)O
Computed Properties
- Exact Mass: 342.11621151g/mol
- Monoisotopic Mass: 342.11621151g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.2
- Topological Polar Surface Area: 190Ų
3-galactosylglucose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1737393-1g |
(2r,3r,4s,5r,6r)-6-(Hydroxymethyl)-4-(((2s,3r,4s,5s,6r)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2h-pyran-2-yl)oxy)tetrahydro-2h-pyran-2,3,5-triol |
52485-11-7 | 98% | 1g |
¥11642.00 | 2024-05-10 |
3-galactosylglucose Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 3-galactosylglucose
Introduction to 3-galactosylglucose (CAS No. 52485-11-7)
3-galactosylglucose, identified by the Chemical Abstracts Service Number (CAS No.) 52485-11-7, is a glycoside compound that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique glycosidic linkage between glucose and galactose, plays a crucial role in various biological processes and has promising applications in medicinal chemistry. The structural complexity and biological relevance of 3-galactosylglucose make it a subject of extensive study, particularly in understanding carbohydrate metabolism and its implications in health and disease.
The chemical structure of 3-galactosylglucose consists of a glucose molecule linked to a galactose unit at the C-3 position. This specific glycosidic bond configuration imparts unique physicochemical properties to the compound, influencing its solubility, stability, and reactivity. These properties are of paramount importance in drug design and formulation, where the bioavailability and pharmacokinetic behavior of therapeutic agents are often determined by their glycosidic structures.
In recent years, 3-galactosylglucose has been extensively studied for its potential role in modulating immune responses. Research indicates that this glycoside can interact with various cellular receptors and enzymes, thereby influencing inflammatory pathways and immune cell function. The compound's ability to modulate these processes has opened new avenues in the development of immunomodulatory therapies. For instance, studies have shown that 3-galactosylglucose can enhance the activity of natural killer (NK) cells and T lymphocytes, which are critical components of the adaptive immune system. This finding holds significant promise for the development of novel immunotherapies targeting autoimmune diseases and cancer.
Beyond its immunomodulatory effects, 3-galactosylglucose has also been explored for its potential benefits in metabolic disorders. Emerging research suggests that this glycoside may influence glucose homeostasis by interacting with key enzymes involved in glycogen synthesis and breakdown. Additionally, studies have indicated that 3-galactosylglucose could have protective effects against oxidative stress, making it a candidate compound for anti-aging therapies and neuroprotective agents. The compound's ability to scavenge free radicals and reduce inflammation may contribute to its potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
The pharmaceutical industry has taken notice of these promising findings, leading to increased interest in the synthesis and commercialization of 3-galactosylglucose derivatives. Researchers are focusing on optimizing synthetic routes to produce high-purity forms of this compound for preclinical and clinical studies. The development of efficient synthetic methodologies is crucial for scaling up production while maintaining cost-effectiveness and ensuring regulatory compliance.
In addition to its therapeutic potential, 3-galactosylglucose has also been investigated for its role in carbohydrate-based drug delivery systems. The compound's structural features make it an ideal candidate for designing biodegradable polymers and nanoparticles that can enhance drug delivery efficiency. By incorporating 3-galactosylglucose into drug formulations, researchers aim to improve bioavailability, reduce side effects, and target specific tissues or organs with greater precision.
The latest advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled more detailed structural elucidation of 3-galactosylglucose, further enhancing our understanding of its biological mechanisms. These techniques have revealed subtle conformational changes and dynamic interactions that were previously inaccessible through traditional analytical methods. Such insights are invaluable for designing more effective derivatives with tailored biological activities.
Future research directions for 3-galactosylglucose include exploring its interactions with other biomolecules such as proteins and lipids. Understanding these interactions at a molecular level could provide new insights into its mode of action and identify potential off-target effects. Additionally, computational modeling techniques are being employed to predict the binding affinities and metabolic stability of 3-galactosylglucose, which could accelerate the drug discovery process.
The regulatory landscape for glycoside compounds like 3-galactosylglucose is evolving rapidly, with increasing emphasis on safety and efficacy assessments before clinical translation. Regulatory agencies now require comprehensive toxicological studies to evaluate potential risks associated with these compounds. As such, collaboration between academic researchers, pharmaceutical companies, and regulatory bodies is essential to ensure that 3-galactosylglucose-based therapies reach patients safely and effectively.
In conclusion,3-galactosylglucose (CAS No. 52485-11-7) represents a fascinating compound with diverse biological activities and therapeutic potential. Its unique glycosidic structure underpins its multifaceted roles in immune modulation, metabolic regulation, drug delivery, and beyond. With ongoing advancements in synthetic chemistry、analytical techniques、and computational biology,the future looks promising for harnessing the full therapeutic potential of this remarkable glycoside.
52485-11-7 (3-galactosylglucose) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)